Cas no 62485-02-3 (1H-Isoindol-1-imine, 3-methoxy-)

1H-Isoindol-1-imine, 3-methoxy- structure
62485-02-3 structure
Product name:1H-Isoindol-1-imine, 3-methoxy-
CAS No:62485-02-3
MF:C9H8N2O
MW:160.17262172699
CID:443186
PubChem ID:12328983

1H-Isoindol-1-imine, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-1-imine, 3-methoxy-
    • 3-methoxyisoindol-1-imine
    • 3-Methoxy-1H-isoindol-1-imine
    • 62485-02-3
    • DTXSID60490185
    • Inchi: InChI=1S/C9H8N2O/c1-12-9-7-5-3-2-4-6(7)8(10)11-9/h2-5,10H,1H3
    • InChI Key: DTBQMDFVZPXRCE-UHFFFAOYSA-N
    • SMILES: COC1=NC(=N)C2=CC=CC=C21

Computed Properties

  • Exact Mass: 160.06374
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 45.4Ų

Experimental Properties

  • PSA: 45.97

1H-Isoindol-1-imine, 3-methoxy- Related Literature

Recommend Articles

Recommended suppliers
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd